Cas no 890958-05-1 (N-(3-chlorophenyl)-5-methoxy-1,3-benzothiazol-2-amine)

• Product Name: N-(3-chlorophenyl)-5-methoxy-1,3-benzothiazol-2-amine
• CAS No: 890958-05-1
• MF: C₁₄H₁₁ClN₂OS
• MW: 290.767940759659
• CID: 5512466
• PubChem ID: 7513146
• Update Time: 2025-10-29

N-(3-chlorophenyl)-5-methoxy-1,3-benzothiazol-2-amine Chemical and Physical Properties

Names and Identifiers

• N-(3-chlorophenyl)-5-methoxy-1,3-benzothiazol-2-amine
• AKOS024622749
• AB00677756-01
• 890958-05-1
• N-(3-chlorophenyl)-5-methoxybenzo[d]thiazol-2-amine
• F2020-0433

• Inchi： 1S/C14H11ClN2OS/c1-18-11-5-6-13-12(8-11)17-14(19-13)16-10-4-2-3-9(15)7-10/h2-8H,1H3,(H,16,17)
• InChI Key： DZFKUEYNMYHKBI-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)NC1=NC2C=C(C=CC=2S1)OC

Computed Properties

• Exact Mass: 290.0280618g/mol
• Monoisotopic Mass: 290.0280618g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 307
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 62.4Ų

Additional information on N-(3-chlorophenyl)-5-methoxy-1,3-benzothiazol-2-amine

Introduction to N-(3-chlorophenyl)-5-methoxy-1,3-benzothiazol-2-amine (CAS No. 890958-05-1)

N-(3-chlorophenyl)-5-methoxy-1,3-benzothiazol-2-amine, identified by its CAS number 890958-05-1, is a significant compound in the realm of pharmaceutical chemistry. This heterocyclic amine has garnered attention due to its structural complexity and potential applications in medicinal chemistry. The compound's unique framework, featuring a benzothiazole core substituted with chlorophenyl and methoxy groups, positions it as a promising candidate for further investigation in drug discovery and development.

The benzothiazole moiety is a well-documented pharmacophore in medicinal chemistry, known for its role in various bioactive molecules. Its presence in N-(3-chlorophenyl)-5-methoxy-1,3-benzothiazol-2-amine contributes to its potential biological activity. Specifically, the chlorophenyl group introduces a hydrophobic interaction site, while the methoxy group enhances electronic properties, influencing the compound's interactions with biological targets. These features make the compound an intriguing subject for synthetic modifications and biological evaluations.

In recent years, there has been a surge in research focused on developing novel therapeutic agents with improved efficacy and reduced side effects. N-(3-chlorophenyl)-5-methoxy-1,3-benzothiazol-2-amine fits into this trend as it combines structural elements that have been successfully utilized in previous drug candidates. The benzothiazole scaffold is particularly notable for its versatility in modulating various biological pathways, including those relevant to inflammation, infection, and cancer.

The synthesis of N-(3-chlorophenyl)-5-methoxy-1,3-benzothiazol-2-amine involves multi-step organic transformations that highlight the compound's synthetic accessibility. Key steps typically include the formation of the benzothiazole ring followed by functional group modifications to introduce the chlorophenyl and methoxy substituents. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to achieve high yields and purity, ensuring that the final product is suitable for further biological testing.

Biological activity assays have begun to reveal the potential of N-(3-chlorophenyl)-5-methoxy-1,3-benzothiazol-2-amine. Preliminary studies suggest that the compound exhibits inhibitory effects on certain enzymes and receptors implicated in disease pathways. For instance, its interaction with specific kinases has been observed in vitro, indicating a possible role in modulating signaling cascades relevant to cancer progression. Additionally, its binding affinity for other targets has been explored, providing insights into its broader pharmacological profile.

The development of computational tools has further accelerated the evaluation of such compounds. Molecular modeling and virtual screening techniques have been utilized to predict the binding modes of N-(3-chlorophenyl)-5-methoxy-1,3-benzothiazol-2-amine with various biological targets. These predictions guide experimental design and help identify structural analogs with enhanced properties. The integration of computational methods with traditional wet-lab approaches has become a cornerstone of modern drug discovery.

In conclusion, N-(3-chlorophenyl)-5-methoxy-1,3-benzothiazol-2-amine (CAS No. 890958-05-1)